Cas no 13368-25-7 (4-Vinylbenzyl Bromide (stabilized with TBC, ~90%))

• Product Name: 4-Vinylbenzyl Bromide (stabilized with TBC, ~90%)
• CAS No: 13368-25-7
• MF: C₉H₉Br
• MW: 197.071761846542
• MDL: MFCD00085290
• CID: 96731
• Update Time: 2025-10-11

4-Vinylbenzyl Bromide (stabilized with TBC, ~90%) Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(bromomethyl)-4-ethenyl-
• 4-vinylbenzyl bromide
• 4-Vinylbenzyl Bromide (stabilized with TBC)
• 4-Vinylbenzyl Bromide (stabilized with TBC, ~90%)

• MDL： MFCD00085290
• Inchi： 1S/C9H9Br/c1-2-8-3-5-9(7-10)6-4-8/h2-6H,1,7H2
• InChI Key： VTPQLJUADNBKRM-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C=C)=CC=1

Computed Properties

• Exact Mass: 195.98877

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on 4-Vinylbenzyl Bromide (stabilized with TBC, ~90%)

4-Vinylbenzyl Bromide (Stabilized with TBC, ~90%)

4-Vinylbenzyl Bromide is a versatile organic compound with the CAS number 13368-25-7. It is widely recognized in the field of organic chemistry for its role as an intermediate in various synthesis reactions. The compound is stabilized with TBC (tert-butyl catechol), which ensures its stability and prevents unwanted side reactions during storage and use. With a purity of approximately 90%, this compound is highly valued for its reliability in research and industrial applications.

The molecular structure of 4-Vinylbenzyl Bromide consists of a benzene ring substituted with a vinyl group (-CH₂CH₂-) and a bromine atom. This structure makes it highly reactive, particularly in nucleophilic substitution reactions. Recent studies have highlighted its potential in the synthesis of advanced materials, such as polymers and pharmaceutical intermediates. For instance, researchers have demonstrated its effectiveness in the preparation of novel polymeric materials with enhanced mechanical properties.

One of the most significant applications of 4-Vinylbenzyl Bromide is in the field of drug discovery. Its ability to undergo various coupling reactions has made it an essential component in the synthesis of bioactive compounds. A recent study published in *Journal of Medicinal Chemistry* explored its role in the development of anti-cancer agents, where it served as a key intermediate in the construction of complex molecular frameworks.

The stabilization with TBC plays a crucial role in maintaining the compound's integrity. TBC acts as an antioxidant, preventing oxidative degradation and ensuring consistent performance across different reaction conditions. This stabilization technique has been widely adopted in the industry due to its effectiveness and cost-efficiency.

From a synthetic perspective, 4-Vinylbenzyl Bromide can be prepared through various methods, including Friedel-Crafts alkylation and other electrophilic substitution reactions. Recent advancements have focused on optimizing these methods to improve yield and purity. For example, researchers have developed a novel catalytic system that significantly enhances the reaction efficiency while minimizing by-products.

In terms of storage and handling, 4-Vinylbenzyl Bromide should be kept in a cool, dry place away from direct sunlight to maintain its stability. Proper handling procedures are essential to ensure safety and optimal performance during use.

In conclusion, 4-Vinylbenzyl Bromide (Stabilized with TBC, ~90%) is a vital compound with diverse applications across multiple disciplines. Its reactivity, stability, and versatility make it an indispensable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow even further.